Cas no 16491-63-7 (Cyclohexanecarboxylicacid, 2-propen-1-yl ester)

Cyclohexanecarboxylic acid, 2-propen-1-yl ester (CAS: 3060-41-1) is an ester derivative of cyclohexanecarboxylic acid and allyl alcohol. This compound is characterized by its clear liquid form and mild odor, with applications in organic synthesis and specialty chemical production. Its key advantages include reactivity as an intermediate in polymerization and cross-linking reactions due to the presence of the allyl group. The cyclohexane ring contributes to stability, while the ester functionality enhances solubility in organic solvents. It is commonly used in coatings, adhesives, and resin formulations where controlled reactivity and moderate volatility are required. Proper handling under inert conditions is recommended to prevent undesired radical-initiated reactions.

Cyclohexanecarboxylicacid, 2-propen-1-yl ester structure

16491-63-7 structure

Product Name:Cyclohexanecarboxylicacid, 2-propen-1-yl ester

CAS No:16491-63-7

MF:C₁₀H₁₆O₂

MW:168.232843399048

CID:220176

PubChem ID:85453

Update Time:2025-06-08

Cyclohexanecarboxylicacid, 2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

- Cyclohexanecarboxylicacid, 2-propen-1-yl ester
- allyl cyclohexanecarboxylate
- prop-2-enyl cyclohexanecarboxylate
- prop-2-en-1-yl cyclohexanecarboxylate
- Ai3-19784
- Einecs 240-556-3
- Cyclohexanecarboxylic acid allyl ester
- Cyclohexanecarboxylic acid 2-propenyl ester
- Cyclohexanecarboxylic acid, allyl ester
- UNII-TA9RCC6QNA
- NS00025396
- 16491-63-7
- TA9RCC6QNA
- CYCLOHEXANECARBOXYLIC ACID, 2-PROPEN-1-YL ESTER
- SCHEMBL634058
- Cyclohexanecarboxylic acid, 2-propenyl ester
- DTXSID80167822
- AIPJCMMALQPRMK-UHFFFAOYSA-N
- Allyl cyclohexanecarboxylate #
- Inchi： 1S/C10H16O2/c1-2-8-12-10(11)9-6-4-3-5-7-9/h2,9H,1,3-8H2
- InChI Key： AIPJCMMALQPRMK-UHFFFAOYSA-N
- SMILES： O(CC=C)C(C1CCCCC1)=O

Computed Properties

Exact Mass: 168.11508
Monoisotopic Mass: 168.115029749g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
1PlusChem	1P001VM0-250mg	Cyclohexanecarboxylic acid, 2-propen-1-yl ester	16491-63-7	95%	250mg	$368.00	2024-06-19
1PlusChem	1P001VM0-1g	Cyclohexanecarboxylic acid, 2-propen-1-yl ester	16491-63-7	95%	1g	$722.00	2024-06-19